(2-Fluoro-5-(thiophen-3-yl)phenyl)methanamine

• IUPAC Name: (2-fluoro-5-thiophen-3-ylphenyl)methanamine
• InChI: InChI=1S/C11H10FNS/c12-11-2-1-8(5-10(11)6-13)9-3-4-14-7-9/h1-5,7H,6,13H2
• InChI Key: XLLADLYSWDHSDA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CSC=C2)CN)F
• Molecular Formula: C11H10FNS
• Molecular Weight: 207.27 g/mol
• CAS No.: 1483686-46-9

Description

Molecular Structure Analysis

The molecular structure of FTPA can be inferred from its molecular formula, C11H10FNS. It contains a fluorine atom, a thiophene ring, and a phenyl ring attached to a methanamine group. Detailed structural analysis using techniques like X-ray diffraction or density functional theory (DFT) would provide more insights.

Scientific Research Applications

Biased Agonists of Serotonin Receptors

Novel aryloxyethyl derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine, designed as "biased agonists" of serotonin 5-HT1A receptors, exhibited high receptor affinity and selectivity, showing promise as antidepressant drug candidates. These compounds demonstrated robust antidepressant-like activity in preliminary in vivo studies, suggesting potential for further development (Sniecikowska et al., 2019).

Material Science and Pharmaceuticals

Substituted thiophenes, including compounds structurally related to (2-Fluoro-5-(thiophen-3-yl)phenyl)methanamine, have found extensive applications in material science and pharmaceuticals. Their diverse biological activities and utility in organic electronics underscore the versatility of thiophene-based compounds (Nagaraju et al., 2018).

Aniline Sensing via Fluorescence Quenching

Thiophene-substituted 1,3,4-oxadiazole derivatives demonstrated potential as aniline sensors through fluorescence quenching mechanisms. These findings illustrate the applicability of thiophene derivatives in developing novel fluorophores for chemical sensing applications (Naik et al., 2018).

Radiopharmaceutical Chemistry

Thiophene for benzene ring substitution in the synthesis of thienyl-[18F]GBR 13119, a potent and selective dopamine uptake inhibitor, shows promise for use in radiopharmaceutical chemistry, particularly for brain imaging studies. This research highlights the potential of thiophenes in developing new imaging agents (Kilbourn, 1989).

Mechanism of Action

Target of Action

Similar compounds with an indole nucleus have been found to bind with high affinity to multiple receptors , suggesting that (2-Fluoro-5-(thiophen-3-yl)phenyl)methanamine may also interact with various biological targets.

Mode of Action

Compounds with similar structures have been shown to interact with their targets, leading to changes in cellular processes .

Biochemical Pathways

Similar compounds have been found to influence a variety of biological activities, suggesting that this compound may also affect multiple biochemical pathways .

Result of Action

Similar compounds have been found to exhibit a range of biological activities , suggesting that this compound may also have diverse effects at the molecular and cellular levels.

Action Environment

Such factors can significantly impact the effectiveness of similar compounds .